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Compound of Interest

Compound Name: Trospectomycin

Cat. No.: B1683680 Get Quote

An In-Depth Technical Guide to Trospectomycin Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of trospectomycin sulfate. The information is intended for researchers,

scientists, and professionals involved in drug development and antimicrobial research.

Chemical Structure and Identification
Trospectomycin is a semi-synthetic aminocyclitol antibiotic, an analog of spectinomycin.[1] Its

sulfate salt is the form commonly used in research and development.

Table 1: Chemical Identification of Trospectomycin and its Sulfate Salts
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Identifier
Trospectomycin
(Free Base)

Trospectomycin
Sulfate Anhydrous

Trospectomycin
Sulfate
Pentahydrate

CAS Number 88669-04-9[2] 97673-66-0[3] 88851-61-0[4]

Molecular Formula C₁₇H₃₀N₂O₇[2] C₁₇H₃₂N₂O₁₁S[3] C₁₇H₄₂N₂O₁₆S[4]

IUPAC Name

(1R,3S,5R,8R,10R,11

S,12S,13R,14S)-5-

butyl-8,12,14-

trihydroxy-11,13-

bis(methylamino)-2,4,

9-

trioxatricyclo[8.4.0.0³,⁸

]tetradecan-7-one[2]

(1R,3S,5R,8R,10R,11

S,12S,13R,14S)-5-

butyl-8,12,14-

trihydroxy-11,13-

bis(methylamino)-2,4,

9-

trioxatricyclo[8.4.0.0³,⁸

]tetradecan-7-

one;sulfuric acid[3]

(1R,3S,5R,8R,10R,11

S,12S,13R,14S)-5-

butyl-8,12,14-

trihydroxy-11,13-

bis(methylamino)-2,4,

9-

trioxatricyclo[8.4.0.0³,⁸

]tetradecan-7-

one;sulfuric

acid;pentahydrate[4]

Synonyms
Trospectinomycin, U-

63366[2]
U-63366F[5]

Spexil,

Trospectomycin

sulphate[4]

Physicochemical Properties
Trospectomycin sulfate is typically a white to light gray or pale buff powder.[1] It is known to

be soluble in water.[1] Detailed quantitative solubility data and a specific melting point are not

readily available in the public domain.

Table 2: Physicochemical Properties of Trospectomycin and its Sulfate Salts
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Property
Trospectomycin
(Free Base)

Trospectomycin
Sulfate Anhydrous

Trospectomycin
Sulfate
Pentahydrate

Molecular Weight 374.4 g/mol [2] 472.5 g/mol [3] 562.6 g/mol [4]

Appearance
Solid (form not

specified)

White to light gray or

pale buff powder[1]

Crystals from

acetone/water

Solubility Not specified Soluble in water[1] Not specified

Mechanism of Action
Trospectomycin sulfate exerts its antibacterial effect by inhibiting protein synthesis in

susceptible bacteria. As an aminocyclitol antibiotic, its primary target is the bacterial ribosome.

Trospectomycin binds to the 30S ribosomal subunit, specifically interacting with helix 34 of the

16S rRNA. This binding event interferes with the translocation step of protein synthesis, where

the ribosome moves along the messenger RNA (mRNA) to read the next codon. By preventing

this movement, trospectomycin effectively halts the elongation of the polypeptide chain,

leading to the cessation of protein production and ultimately inhibiting bacterial growth.
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Mechanism of action of trospectomycin sulfate.
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Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure for determining the MIC of an antibiotic

against a specific bacterium.

Materials:

Trospectomycin sulfate

Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

Bacterial culture in logarithmic growth phase

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Trospectomycin Sulfate Stock Solution: Prepare a concentrated stock

solution of trospectomycin sulfate in a suitable sterile solvent (e.g., water).

Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the 96-well plate

using MHB to achieve a range of desired concentrations.

Inoculum Preparation: Adjust the turbidity of the bacterial culture to match a 0.5 McFarland

standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in

MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate

containing the serially diluted antibiotic. Include a positive control well (bacteria and medium,

no antibiotic) and a negative control well (medium only).
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Incubation: Incubate the plate at 35-37°C for 16-20 hours.

Reading Results: The MIC is the lowest concentration of trospectomycin sulfate that

completely inhibits visible growth of the bacteria.

High-Performance Liquid Chromatography (HPLC)
Analysis
A specific, validated HPLC method for trospectomycin sulfate is not readily available in the

public domain. However, a general approach based on methods for similar aminocyclitol

antibiotics can be employed.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase (Isocratic):

A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g.,

phosphate buffer). The exact ratio and pH should be optimized for best separation.

General Procedure:

Standard Preparation: Prepare a stock solution of trospectomycin sulfate of known

concentration in the mobile phase. Create a series of calibration standards by diluting the

stock solution.

Sample Preparation: Dissolve the sample containing trospectomycin sulfate in the mobile

phase. Filter the solution through a 0.45 µm filter before injection.

Chromatographic Conditions:

Flow rate: Typically 1.0 mL/min

Injection volume: 10-20 µL
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Detection wavelength: Aminocyclitols lack a strong chromophore, so detection can be

challenging. A low UV wavelength (e.g., <220 nm) may be used, or derivatization with a

UV-absorbing agent might be necessary for higher sensitivity.

Analysis: Inject the standards and samples. The concentration of trospectomycin sulfate in

the sample is determined by comparing its peak area to the calibration curve generated from

the standards.
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General experimental workflow for trospectomycin sulfate analysis.

Synthesis Overview
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Trospectomycin is a semi-synthetic derivative of spectinomycin. A reported synthesis involves

a five-step process starting from spectinomycin with an overall yield of 13.3%.[6] This process

includes a novel oxidation of a silyl enol ether and a gamma-alkylation of an enone.[6] A

detailed, step-by-step protocol for this synthesis is not publicly available.

Conclusion
Trospectomycin sulfate is a promising broad-spectrum antibiotic with a well-defined

mechanism of action targeting bacterial protein synthesis. This technical guide provides

foundational information for researchers working with this compound. Further optimization of

analytical methods and exploration of its full therapeutic potential are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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